Cas no 1807223-24-0 (Ethyl 6-chloro-2,3,4-trifluorobenzoate)

• Product Name: Ethyl 6-chloro-2,3,4-trifluorobenzoate
• CAS No: 1807223-24-0
• MF: C₉H₆ClF₃O₂
• MW: 238.590952396393
• CID: 4956511
• Update Time: 2025-06-14

Ethyl 6-chloro-2,3,4-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2,3,4-trifluorobenzoate

• Inchi： 1S/C9H6ClF3O2/c1-2-15-9(14)6-4(10)3-5(11)7(12)8(6)13/h3H,2H2,1H3
• InChI Key： QJXQIAIPWNEFBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=C1C(=O)OCC)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 6-chloro-2,3,4-trifluorobenzoate

Comprehensive Overview of Ethyl 6-chloro-2,3,4-trifluorobenzoate (CAS No. 1807223-24-0)

Ethyl 6-chloro-2,3,4-trifluorobenzoate (CAS No. 1807223-24-0) is a fluorinated aromatic ester with significant applications in pharmaceutical intermediates, agrochemical synthesis, and specialty chemicals. Its unique molecular structure, featuring a chloro and trifluoro substitution pattern, makes it a valuable building block in modern organic chemistry. Researchers and industries increasingly focus on fluorinated compounds due to their enhanced stability, bioavailability, and metabolic resistance, aligning with the growing demand for high-performance materials and active pharmaceutical ingredients (APIs).

The compound's CAS No. 1807223-24-0 is frequently searched in chemical databases, reflecting its relevance in drug discovery and crop protection formulations. Recent trends highlight its utility in designing PET imaging probes and bioconjugation reagents, addressing needs in precision medicine. Its ethyl ester group offers versatility for further derivatization, a feature exploited in combinatorial chemistry libraries. Environmental concerns around fluorinated compounds have also spurred interest in sustainable synthesis methods for derivatives like this.

Analytical characterization of Ethyl 6-chloro-2,3,4-trifluorobenzoate typically involves GC-MS, NMR (particularly ¹⁹F-NMR), and HPLC purity assays. The compound's lipophilicity (logP) and hydrogen bonding capacity are critical parameters for pharmaceutical formulators, often discussed in QSAR studies. Regulatory scrutiny of fluorinated compounds under REACH and FDA guidelines has made proper documentation of its spectral data and safety profiles essential for commercial distribution.

In material science, the trifluoromethyl moiety contributes to low surface energy properties, making it relevant for water-repellent coatings and dielectric materials. Patent literature reveals its incorporation into liquid crystal compositions and OLED intermediates, responding to demands in flexible electronics. The compound's stability under photolytic conditions is another area of investigation, particularly for outdoor-applied formulations.

Supply chain dynamics for CAS 1807223-24-0 reflect broader trends in fluorochemical availability, with manufacturers optimizing routes via halogen exchange or direct fluorination. Technical discussions often compare its synthetic accessibility to analogous pentafluorobenzoates or difluorinated isomers. Storage recommendations emphasize protection from hydrolysis, with anhydrous conditions preferred for long-term stability.

Emerging applications include its use as a precursor for proteolysis-targeting chimeras (PROTACs), where the aromatic fluorine atoms enable strategic hydrogen bond interactions. The compound's crystallinity and solubility profile are frequently optimized for high-throughput screening compatibility. Recent publications have explored its electrochemical reduction behavior for green chemistry approaches to defluorination.

Quality specifications for Ethyl 6-chloro-2,3,4-trifluorobenzoate typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Analytical method development for this compound often focuses on chiral separation techniques, should enantiomeric impurities arise during synthesis. Its vapor pressure and thermal decomposition characteristics are documented for safe handling in industrial processes.

The future outlook for this chemical entity ties into macro trends like fluorine conservation and atom-efficient synthesis. Computational chemistry studies model its electron-withdrawing effects to predict reactivity in cross-coupling reactions. As the fine chemicals industry shifts toward continuous flow processing, the compound's reaction kinetics in microreactors are being actively investigated to improve process intensification strategies.